(4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone

• IUPAC Name: [4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H21FN2O5S/c1-2-29-17-6-4-16(5-7-17)24-14-20(21(25)23-9-11-28-12-10-23)30(26,27)19-8-3-15(22)13-18(19)24/h3-8,13-14H,2,9-12H2,1H3
• InChI Key: COECSCYCMVURNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)N4CCOCC4
• Molecular Formula: C21H21FN2O5S
• Molecular Weight: 432.5 g/mol

Description

(4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a useful research compound. Its molecular formula is C21H21FN2O5S and its molecular weight is 432.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound has been synthesized using various techniques, often involving reactions with different chemicals to produce bioactive heterocycles. For example, one study details the synthesis of a related compound, (4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone, which was evaluated for antiproliferative activity. The structure was characterized using IR, 1H NMR, LC-MS spectra, and X-ray diffraction studies (Benaka Prasad et al., 2018).

• Structural Exploration : Studies often include detailed structural exploration, such as Hirshfeld surface analysis, to analyze intermolecular interactions in the solid state of the crystal (Benaka Prasad et al., 2018).

Biological Activity

• Antiproliferative and Antitumor Activities : Some synthesized compounds related to (4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone have been evaluated for their biological activities, such as antiproliferative and antitumor effects. For instance, a study showed the distinct inhibition of cancer cell lines like A549, BGC-823, and HepG-2 (Zhi-hua Tang & W. Fu, 2018).

• Antimicrobial Activities : Some synthesized derivatives have shown promising antimicrobial activities against various microorganisms (B. Sathe et al., 2011).

Other Applications

• Cannabinoid Receptor Ligands : Certain derivatives exhibit fluorescence quantum yield and can be used as cannabinoid receptor ligands (Jingwen Chen et al., 2017).

• α-Glucosidase Inhibition : A series of derivatives has been synthesized and screened for their α-glucosidase inhibitory potential, demonstrating considerable inhibition (E. Menteşe et al., 2020).